Cas no 2228352-37-0 (5-(3,5-difluoropyridin-4-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(3,5-difluoropyridin-4-yl)-1,3-oxazol-2-amine
• CAS No: 2228352-37-0
• MF: C₈H₅F₂N₃O
• MW: 197.141607999802
• CID: 5877645
• PubChem ID: 165974145
• Update Time: 2025-06-11

5-(3,5-difluoropyridin-4-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-difluoropyridin-4-yl)-1,3-oxazol-2-amine
• 2228352-37-0
• EN300-1998518

• Inchi： 1S/C8H5F2N3O/c9-4-1-12-2-5(10)7(4)6-3-13-8(11)14-6/h1-3H,(H2,11,13)
• InChI Key： NUCJEZKVELFWQH-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C1=CN=C(N)O1)F

Computed Properties

• Exact Mass: 197.04006812g/mol
• Monoisotopic Mass: 197.04006812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-(3,5-difluoropyridin-4-yl)-1,3-oxazol-2-amine

Introduction to 5-(3,5-difluoropyridin-4-yl)-1,3-oxazol-2-amine (CAS No. 2228352-37-0)

5-(3,5-difluoropyridin-4-yl)-1,3-oxazol-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2228352-37-0, represents a fusion of fluorinated pyridine and oxazole moieties, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The presence of 3,5-difluoropyridine in the molecular framework introduces unique electronic and steric properties, which can influence the compound's interactions with biological targets. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. In the case of 5-(3,5-difluoropyridin-4-yl)-1,3-oxazol-2-amine, the fluorine substituents may enhance the compound's bioavailability and binding efficacy to specific enzymes or receptors.

The oxazole ring is another key structural element that contributes to the compound's potential biological activity. Oxazoles are heterocyclic compounds that have been widely studied for their pharmacological properties. They exhibit a range of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The incorporation of an amine group at the 2-position of the oxazole ring further expands the compound's functional diversity, allowing for potential interactions with various biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 5-(3,5-difluoropyridin-4-yl)-1,3-oxazol-2-amine with biological targets. These studies suggest that the compound may interact with enzymes involved in metabolic pathways or signaling cascades relevant to diseases such as cancer and inflammation. The fluorinated pyridine moiety could serve as a key interaction point for binding to specific amino acid residues in target proteins.

In vitro studies have begun to explore the pharmacological potential of 5-(3,5-difluoropyridin-4-yl)-1,3-oxazol-2-amine. Preliminary results indicate that the compound exhibits inhibitory activity against certain enzymes associated with disease pathways. For instance, it has shown promise in inhibiting kinases that play a role in cancer cell proliferation. Additionally, the compound's ability to modulate inflammatory responses has been observed in cellular models, suggesting its potential as an anti-inflammatory agent.

The synthesis of 5-(3,5-difluoropyridin-4-yl)-1,3-oxazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity of the final product. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex molecular framework efficiently.

The chemical stability of 5-(3,5-difluoropyridin-4-yl)-1,3-oxazol-2-amine is another critical factor that must be considered in its development as a pharmaceutical agent. The compound's susceptibility to degradation under various environmental conditions can impact its shelf life and therapeutic efficacy. Researchers are investigating strategies to enhance its stability through formulation techniques or structural modifications.

As research continues to uncover new therapeutic applications for 5-(3,5-difluoropyridin-4-yl)-1,3-oxazol-2-am ine, collaborations between academic institutions and pharmaceutical companies are becoming increasingly important. These partnerships facilitate the translation of laboratory discoveries into clinical trials and ultimately into viable therapeutic options for patients. The compound's unique structure and promising biological activity make it a valuable asset in ongoing drug discovery efforts.

The regulatory landscape for novel compounds like 5-(3,5-difluoropyridin -4 -yl)-1 , 3 -oxazol - 2 -amine is stringent but essential for ensuring safety and efficacy. Compliance with regulatory guidelines from agencies such as the FDA and EMA is necessary before clinical trials can commence. Researchers must navigate these requirements carefully to bring their findings from bench to bedside.

In conclusion, 5 -( 3 , 5 -difluoropy ridin - 4 - yl ) - 1 , 3 - ox az ol - 2 - am ine ( CAS No . 2228352 -37 -0 ) represents a compelling example of how structural innovation can lead to novel therapeutic agents . Its unique combination of fluorinated pyridine and oxazole moieties offers potential advantages in terms of biological activity and pharmacokinetics . As further research unfolds , this compound holds promise for addressing unmet medical needs across various disease indications .